Cas no 54042-93-2 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2-propenyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2-propenyl)-
• CAS No: 54042-93-2
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 355711
• PubChem ID: 19797130
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2-propenyl)-
• 5-(chloromethyl)-3-prop-2-enyl-1,2,4-oxadiazole
• 54042-93-2
• WZAUNAWFQDAJAQ-UHFFFAOYSA-N
• SCHEMBL9591780
• AKOS006382866
• DTXSID30600032
• 5-(Chloromethyl)-3-(prop-2-en-1-yl)-1,2,4-oxadiazole
• 3-allyl-5-chloromethyl-1,2,4-oxadiazole

• Inchi： 1S/C6H7ClN2O/c1-2-3-5-8-6(4-7)10-9-5/h2H,1,3-4H2
• InChI Key： WZAUNAWFQDAJAQ-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CC=C)=NO1

Computed Properties

• Exact Mass: 158.02481
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92